molecular formula C18H19N B8529907 2-[2-(1H-inden-1-yl)-2-methylpropyl]pyridine CAS No. 667918-34-5

2-[2-(1H-inden-1-yl)-2-methylpropyl]pyridine

Cat. No.: B8529907
CAS No.: 667918-34-5
M. Wt: 249.3 g/mol
InChI Key: QNPXZFVDECACCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[2-(1H-inden-1-yl)-2-methylpropyl]pyridine is a useful research compound. Its molecular formula is C18H19N and its molecular weight is 249.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

667918-34-5

Molecular Formula

C18H19N

Molecular Weight

249.3 g/mol

IUPAC Name

2-[2-(1H-inden-1-yl)-2-methylpropyl]pyridine

InChI

InChI=1S/C18H19N/c1-18(2,13-15-8-5-6-12-19-15)17-11-10-14-7-3-4-9-16(14)17/h3-12,17H,13H2,1-2H3

InChI Key

QNPXZFVDECACCK-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC1=CC=CC=N1)C2C=CC3=CC=CC=C23

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of α-Picoline (1.97 ml, 20 mmol) in 10 ml of tetrahydrofuran was cooled to −20° C. and 15% n-butyl-lithium in hexane (13 ml, 20 mmol) was added during 10 min with stirring. The cooling bath was removed and the solution allowed to stir for 1 h while the temperature rose to room temperature. The resulting mixture was treated with a solution of 1-(1-methylethylidene)-1H-indene (3.12 g, 20 mmol) in 5 ml of tetrahydrofuran (5 ml) with vigorous stirring. The resulting solution was stirred for 14 h and hydrolyzed with 60 ml of 15-% hydrochloric acid. The organic layer was isolated and the aqueous phase washed once with ethyl acetate, then neutralized with aqueous ammonia solution and extracted three times with dichloromethane. The combined organic layers were dried over MgSO4, filtered and the solvent removed to give 4.28 g (86%) of 2-[2-(1H-inden-1-yl)-2-methylpropyl]pyridine as an oil. The product was NMR-pure, so no further distillation was necessary.
Quantity
1.97 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
13 mL
Type
reactant
Reaction Step Two
Quantity
3.12 g
Type
reactant
Reaction Step Three
Quantity
5 mL
Type
solvent
Reaction Step Three
Quantity
60 mL
Type
reactant
Reaction Step Four

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